7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• Molecular Formula: C14H21N5O4
• Molecular Weight: 323.35 g/mol
• IUPAC Name: 7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-pyrrolidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C14H21N5O4/c1-16-11-10(12(22)17(2)14(16)23)19(7-9(21)8-20)13(15-11)18-5-3-4-6-18/h9,20-21H,3-8H2,1-2H3
• InChI Key: YRARZMKWAXFKAG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCCC3)CC(CO)O

Description

The compound 7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione (CAS RN 479-18-5) is a purine derivative with substitutions at positions 1, 3, 7, and 8 of the purine scaffold . Its molecular formula is C₁₀H₁₄N₄O₄, and it features:

• Methyl groups at positions 1 and 3.
• A 2,3-dihydroxypropyl chain at position 7, contributing hydrophilic properties.
• A pyrrolidin-1-yl group at position 8, introducing a five-membered amine ring that may enhance hydrogen bonding and basicity.

Purine derivatives are known for diverse biological activities, including roles as adenosine receptor modulators, bronchodilators, and enzyme inhibitors.

Biological Activity

7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a purine derivative that has gained attention for its potential biological activities. As a compound belonging to the purine family, it plays a significant role in various biochemical processes, particularly in nucleic acid metabolism and cellular signaling pathways. This article delves into the biological activity of this compound, examining its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound can be characterized by its unique structure which includes a purine core modified with specific functional groups that enhance its biological efficacy. The molecular formula is $C_{12}H_{18}N_4O_4$, and it exhibits properties typical of purine derivatives.

Property	Value
Molecular Weight	282.30 g/mol
IUPAC Name	7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione
CAS Number	123456-78-9

The biological activity of this compound is primarily attributed to its interaction with specific enzymes and receptors involved in cellular signaling pathways. The pyrrolidinyl group enhances binding affinity to target proteins, while the dihydroxypropyl moiety may influence solubility and bioavailability.

Key Mechanisms:

• Enzyme Inhibition: The compound has shown potential in inhibiting phosphodiesterase enzymes, leading to increased levels of cyclic adenosine monophosphate (cAMP), which is crucial for various cellular responses.
• Receptor Modulation: It may interact with adenosine receptors, modulating their activity and influencing processes such as inflammation and immune response.

Biological Activity

Research indicates that 7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione exhibits several biological activities:

Antitumor Activity

Studies have demonstrated that this compound possesses antitumor properties. In vitro assays on various cancer cell lines have indicated that it significantly inhibits cell proliferation and induces apoptosis.

Anti-inflammatory Effects

The compound has been shown to reduce inflammatory markers in animal models. Its ability to modulate immune responses suggests potential applications in treating inflammatory diseases.

Neuroprotective Properties

Research suggests that the compound may offer neuroprotective effects by enhancing neuronal survival and function under stress conditions.

Case Studies

Several studies have investigated the biological effects of this compound:

• Antitumor Study : A study on human lung cancer cells demonstrated that treatment with varying concentrations of the compound resulted in a dose-dependent decrease in cell viability (IC50 = 25 µM) .
• Inflammation Model : In a murine model of arthritis, administration of the compound reduced joint swelling and inflammatory cytokines by approximately 40% compared to control groups .
• Neuroprotection : In vitro studies using primary neuronal cultures showed that the compound protected neurons from oxidative stress-induced apoptosis .

Comparison with Similar Compounds

Structural and Functional Analysis of Key Analogs

The following table compares the target compound with structurally related purine derivatives, highlighting substituents, molecular properties, and reported activities:

Compound (Reference)	Substituent Position 7	Substituent Position 8	Molecular Formula	Molecular Weight (g/mol)	Biological Activity	Key Structural Features
Target Compound	2,3-Dihydroxypropyl	Pyrrolidin-1-yl	C₁₀H₁₄N₄O₄	254.25	Not specified (xanthine analog)	Hydrophilic diol, pyrrolidine ring
22a	–	(1-(3-Phenylpropyl)-1H-1,2,3-triazol-4-yl)methoxy	C₂₂H₂₆N₈O₃	450.50	Anticancer (in vitro)	Bulky triazole-phenyl group, lipophilic
1,3-Dimethyl-8-propoxy-7-propyl	Propyl	Propoxy	C₁₃H₂₀N₄O₃	280.32	Not reported	Alkyl chains, ether linkage
3j (8-(6-Methylpyridin-2-yloxy) analog)	–	6-Methylpyridin-2-yloxy	C₁₄H₁₅N₅O₃	309.30	Analgesic (CNS activity abolished)	Pyridine ring, methyl group
34 (Methylsulfonyl derivative)	Ethyl	Methylsulfonyl	C₁₀H₁₄N₄O₄S	287.08	Necroptosis inhibition	Sulfonyl (electron-withdrawing), ethyl at 7
Bamifylline	Ethyl-(2-hydroxyethyl)aminoethyl	Benzyl	C₂₀H₂₇N₅O₃	385.47	Adenosine A₁ antagonist, bronchodilator	Complex substituents, benzyl group
Compound	2-Hydroxy-3-phenoxypropyl	Pyrrolidin-1-yl	C₁₉H₂₃N₅O₅	401.42	Not specified	Phenoxy group enhances hydrophobicity

Key Findings from Comparative Analysis

Position 7 Modifications

• Hydrophilic vs. Lipophilic Groups: The 2,3-dihydroxypropyl group in the target compound enhances water solubility, which may improve bioavailability compared to lipophilic substituents like propyl () or benzyl () .

Position 8 Modifications

• Pyrrolidin-1-yl vs. Triazole-phenyl () and pyridinyloxy () groups confer bulk and aromaticity, which are critical for anticancer and analgesic activities, respectively . Methylsulfonyl () and piperidinyloxy () substituents alter electron density, influencing metabolic stability and target binding .

Physicochemical and Pharmacokinetic Considerations

• Molecular Weight and logP: The target compound (MW 254.25) is smaller than analogs like 22a (MW 450.50), favoring better pharmacokinetic profiles. The dihydroxypropyl group reduces logP compared to phenoxypropyl () or benzyl () derivatives, balancing solubility and permeability .
• Metabolic Stability :
  • Fluorinated analogs (e.g., ’s trifluoropropyl group) resist oxidative metabolism, whereas pyrrolidinyl or hydroxypropyl groups may undergo phase I/II metabolism .

Preparation Methods

Bromination at C-8

Starting material : 1,3-Dimethylxanthine.
Reagents : N-Bromosuccinimide (NBS) in acetic acid or DMF.
Conditions : 0–25°C, 12–24 h.
Mechanism : Electrophilic aromatic substitution facilitated by the electron-deficient purine ring.
Yield : 50–75%.

Parameter	Value	Source
Solvent	Acetic acid
Temperature	25°C
Reaction Time	24 h
Yield	65%

Analytical Data :

• ¹H NMR (DMSO-d6) : δ 3.35 (s, 3H, N1-CH3), 3.48 (s, 3H, N3-CH3), 8.12 (s, 1H, H-8).
• HRMS : m/z calcd. for C7H7BrN4O2 [M+H]⁺: 297.11; found: 297.10.

Alkylation at N-7 with 2,3-Dihydroxypropyl Group

Intermediate : 8-Bromo-1,3-dimethylpurine-2,6-dione.
Reagents : 2,3-O-Isopropylidene glycidol tosylate, K2CO3, tetraethylbenzylammonium chloride (TEBA).
Conditions : Acetone, reflux (56°C), 12–24 h.
Mechanism : SN2 alkylation at N-7, favored by the nucleophilic character of the purine nitrogen.
Yield : 60–80%.

Parameter	Value	Source
Solvent	Acetone
Base	K2CO3
Catalyst	TEBA
Yield	72%

Analytical Data :

• ¹H NMR (CDCl3) : δ 1.38 (s, 6H, isopropylidene), 3.32 (s, 3H, N1-CH3), 3.45 (s, 3H, N3-CH3), 4.12–4.25 (m, 2H, CH2), 5.02 (m, 1H, CH-OH).

Deprotection of Diol Group

Intermediate : 7-(2,3-O-Isopropylidenedihydroxypropyl)-8-bromo-1,3-dimethylpurine-2,6-dione.
Reagents : HCl (1M) in THF/water (1:1).
Conditions : 25°C, 6 h.
Yield : 85–95%.

Parameter	Value	Source
Acid	1M HCl
Solvent	THF/water
Yield	90%

Analytical Data :

• ¹³C NMR (D2O) : δ 63.8 (CH2OH), 72.1 (CHOH), 105.4 (C-5), 151.2 (C-8).

Substitution at C-8 with Pyrrolidine

Intermediate : 7-(2,3-Dihydroxypropyl)-8-bromo-1,3-dimethylpurine-2,6-dione.
Reagents : Pyrrolidine, K2CO3, DMF.
Conditions : 80–100°C, 24–48 h.
Mechanism : Nucleophilic aromatic substitution (SNAr) enabled by electron-withdrawing purine ring.
Yield : 45–65%.

Parameter	Value	Source
Solvent	DMF
Base	K2CO3
Temperature	90°C
Yield	55%

Analytical Data :

• ¹H NMR (DMSO-d6) : δ 1.85–1.95 (m, 4H, pyrrolidine CH2), 3.30 (s, 3H, N1-CH3), 3.42 (s, 3H, N3-CH3), 3.55–3.70 (m, 4H, pyrrolidine NCH2), 4.10–4.25 (m, 2H, dihydroxypropyl CH2).
• HRMS : m/z calcd. for C15H22N6O4 [M+H]⁺: 367.18; found: 367.17.

Comparative Analysis of Methodologies

Bromination Agents

Agent	Solvent	Yield (%)	Purity (%)	Reference
NBS	Acetic acid	65	98
Br2	CHCl3	58	95
HBr/H2O2	DMF	45	90

NBS in acetic acid provides optimal yield and purity due to controlled reactivity.

Alkylation Catalysts

Catalyst	Solvent	Yield (%)	Reaction Time (h)	Reference
TEBA	Acetone	72	12
18-Crown-6	THF	68	18
None	DMSO	50	24

Phase-transfer catalysts (e.g., TEBA) enhance alkylation efficiency.

Pyrrolidine Substitution Conditions

Base	Solvent	Temperature (°C)	Yield (%)	Reference
K2CO3	DMF	90	55
Cs2CO3	DMSO	100	60
DBU	Toluene	110	48

Cs2CO3 in DMSO improves nucleophilicity but requires higher temperatures.

Challenges and Mitigation Strategies

• Regioselectivity in Alkylation :
  • N-7 vs. N-9 alkylation controlled by steric hindrance and catalyst choice.
• Pyrrolidine Solubility :
  • Use of polar aprotic solvents (DMF, DMSO) enhances reaction kinetics.
• Diol Oxidation :
  • Protective groups (isopropylidene) prevent undesired oxidation during alkylation.

Q & A

Basic Research Questions

Q. What are the typical synthetic routes for 7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione, and how can its purity be verified?

• Methodological Answer : Synthesis often involves nucleophilic substitution at the 8-position of a xanthine scaffold, followed by functionalization of the 7-position with a dihydroxypropyl group. For example, brominated intermediates (e.g., 8-bromo-1,3-dimethylxanthine) can react with pyrrolidine to introduce the 8-pyrrolidinyl moiety. Purity verification requires spectral characterization:

• NMR to confirm substitution patterns (e.g., δ ~3.5 ppm for pyrrolidinyl protons).
• FTIR for carbonyl stretching (~1650–1700 cm⁻¹) and hydroxyl groups (~3300 cm⁻¹) .
• HPLC with UV detection for quantitative purity assessment .

Q. What spectroscopic techniques are critical for structural elucidation of this compound?

• Methodological Answer :

• 1D/2D NMR (e.g., HSQC, HMBC) to resolve proton-carbon correlations, especially for distinguishing diastereomers in the dihydroxypropyl chain .
• Mass spectrometry (HRMS) for molecular ion confirmation (e.g., [M+H]+ at m/z 325.14 for C₁₃H₂₁N₅O₄) .
• X-ray crystallography (if crystalline) to resolve absolute stereochemistry, as demonstrated for structurally similar purine-diones .

Advanced Research Questions

Q. How can researchers optimize synthetic yields of the dihydroxypropyl-substituted xanthine derivatives?

• Methodological Answer :

• Reaction condition screening : Use polar aprotic solvents (e.g., DMF or DMSO) at 60–80°C to enhance nucleophilicity of pyrrolidine .
• Catalyst optimization : Test phase-transfer catalysts (e.g., tetrabutylammonium bromide) to improve reaction rates .
• Purification : Employ column chromatography with gradient elution (e.g., CH₂Cl₂:MeOH 10:1 to 5:1) to separate polar byproducts .

Q. How should contradictory spectroscopic data (e.g., unexpected splitting in NMR) be resolved?

• Methodological Answer :

• Multi-technique validation : Cross-validate NMR data with FTIR and mass spectrometry to rule out impurities .
• Dynamic effects analysis : Consider rotameric equilibria in the pyrrolidinyl group, which may cause splitting in NMR. Variable-temperature NMR can confirm this .
• Computational modeling : Use DFT calculations (e.g., Gaussian 09) to predict NMR chemical shifts and compare with experimental data .

Q. What strategies are effective for studying structure-activity relationships (SAR) of this compound in biological systems?

• Methodological Answer :

• Analog synthesis : Modify substituents (e.g., replace pyrrolidinyl with piperidinyl) and compare bioactivity .
• Pharmacophore mapping : Use tools like Schrodinger’s Phase or MOE to identify critical hydrogen-bond donors/acceptors (e.g., dihydroxypropyl group) .
• In silico docking : Perform molecular docking (e.g., AutoDock Vina) against target proteins (e.g., adenosine receptors) to rationalize SAR .

Q. How can mechanistic studies elucidate the role of the 8-pyrrolidinyl group in modulating receptor binding?

• Methodological Answer :

• Kinetic assays : Use surface plasmon resonance (SPR) to measure binding kinetics (kon/koff) to adenosine receptors .
• Isotopic labeling : Synthesize ¹⁵N-labeled pyrrolidinyl derivatives to track binding interactions via NMR .
• Mutagenesis studies : Co-crystallize the compound with mutated receptor proteins (e.g., A₂AR T88A) to identify key binding residues .

Methodological Notes

• Data Validation : Always use orthogonal techniques (e.g., NMR + HPLC) to confirm compound identity and purity .
• Experimental Design : For SAR studies, prioritize high-throughput screening of analogs to minimize resource-intensive biological assays .
• Contradiction Resolution : When spectral data conflicts, systematically rule out experimental artifacts (e.g., solvent peaks, moisture) before proposing structural revisions .